2-(2-(1-Benzothiophene-5-yl)ethoxy)acetic acid

• Molecular Formula: C12H12O3S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: 2-[2-(1-benzothiophen-5-yl)ethoxy]acetic acid
• InChI: InChI=1S/C12H12O3S/c13-12(14)8-15-5-3-9-1-2-11-10(7-9)4-6-16-11/h1-2,4,6-7H,3,5,8H2,(H,13,14)
• InChI Key: IWOUGNGMKHMFEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C=C1CCOCC(=O)O

Description

2-(2-(1-Benzothiophene-5-yl)ethoxy)acetic acid is a useful research compound. Its molecular formula is C12H12O3S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In a mixture of 58 mL of ethanol and 6 mL of water is dissolved 6.40 g of 2-(2-benzo[b]thiophen-5-ylethoxy)-1-piperidino-1-ethanone, to which is added 1.27 g of sodium hydroxide. The mixture is heated under reflux for 4 hours. After cooling the mixture, the deposited matter is collected by filtration. The deposited matter is added to a mixture of ethyl acetate and water, pH is adjusted to 1.5 with 2 mol/L hydrochloric acid, and the organic layer is separated. The organic layer is washed with water and saturated aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate, and the solvent is distilled off under reduced pressure to obtain 3.72 g of 2-(2-benzo[b]thiophen-5-ylethoxy)-acetic acid as a colorless crystalline product.